Cas no 1250095-44-3 (2-(2-Chloro-4-fluorophenyl)-1-(furan-2-yl)ethan-1-one)

2-(2-Chloro-4-fluorophenyl)-1-(furan-2-yl)ethan-1-one is a fluorinated and chlorinated aromatic ketone with a furan substituent, offering unique reactivity and structural versatility in synthetic chemistry. Its distinct molecular architecture, combining halogenated phenyl and heteroaromatic moieties, makes it a valuable intermediate for pharmaceuticals, agrochemicals, and materials science applications. The presence of both chloro and fluoro substituents enhances its potential for selective functionalization, while the furan ring contributes to its utility in cross-coupling and cyclization reactions. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and electronic properties, facilitating targeted modifications in drug discovery and fine chemical synthesis.
2-(2-Chloro-4-fluorophenyl)-1-(furan-2-yl)ethan-1-one structure
1250095-44-3 structure
Product Name:2-(2-Chloro-4-fluorophenyl)-1-(furan-2-yl)ethan-1-one
CAS No:1250095-44-3
MF:C12H8ClFO2
MW:238.642126083374
MDL:MFCD07775952
CID:4581476
PubChem ID:62716969
Update Time:2025-05-27

2-(2-Chloro-4-fluorophenyl)-1-(furan-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloro-4-fluorophenyl)-1-(furan-2-yl)ethan-1-one
    • 2-(2-chloro-4-fluorophenyl)-1-(furan-2-yl)ethanone
    • Z2182115388
    • 2-(2-Chloro-4-fluorophenyl)-1-(furan-2-yl)ethan-1-one
    • MDL: MFCD07775952
    • Inchi: 1S/C12H8ClFO2/c13-10-7-9(14)4-3-8(10)6-11(15)12-2-1-5-16-12/h1-5,7H,6H2
    • InChI Key: MDVYRGZJMKNZKJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CC(C1=CC=CO1)=O)F

Computed Properties

  • Exact Mass: 238.02
  • Monoisotopic Mass: 238.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30.2

2-(2-Chloro-4-fluorophenyl)-1-(furan-2-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C372243-10mg
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Chemenu
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Chemenu
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Chemenu
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Enamine
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Enamine
EN300-219683-0.1g
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Enamine
EN300-219683-0.25g
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2-(2-Chloro-4-fluorophenyl)-1-(furan-2-yl)ethan-1-one Related Literature

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